Cas no 896343-01-4 (N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide)

• Product Name: N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide
• CAS No: 896343-01-4
• MF: C₁₉H₁₇FN₂O₃S₂
• MW: 404.478285551071
• CID: 6205666
• PubChem ID: 7254786
• Update Time: 2025-09-27

N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide
• N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)sulfanylacetamide
• AKOS008310110
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-[(4-fluorophenyl)sulfanyl]acetamide
• 896343-01-4
• F2537-1399

• Inchi： 1S/C19H17FN2O3S2/c1-24-16-8-3-12(9-17(16)25-2)15-10-27-19(21-15)22-18(23)11-26-14-6-4-13(20)5-7-14/h3-10H,11H2,1-2H3,(H,21,22,23)
• InChI Key： CKNBYWSKDFBSNT-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N=C1NC(CSC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 404.06646292g/mol
• Monoisotopic Mass: 404.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 114Ų

Additional information on N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide

N-4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide: A Comprehensive Overview

N-4-(3,4-Dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide, identified by the CAS Registry Number 896343-01-4, is a sophisticated organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of this thiazole moiety contributes to its potential biological activity, making it a promising candidate for various therapeutic applications.

The molecular structure of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide is further enriched by the substitution of a 3,4-dimethoxyphenyl group and a 4-fluorophenylsulfanyl group. These substituents not only enhance the compound's stability but also play a crucial role in modulating its pharmacokinetic properties. Recent studies have highlighted the importance of such substituents in improving the bioavailability and reducing potential toxicity, making this compound a valuable asset in drug discovery research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 896343-01-4. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its application in preclinical studies.

The biological activity of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide has been extensively investigated in vitro and in vivo models. Studies have demonstrated its potent anti-inflammatory and antioxidant properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, this compound has shown promising results in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, CAS No 896343-01-4 has also been explored for its role in diagnostic applications. Its unique chemical properties make it an ideal candidate for use in biosensors and imaging agents. Recent research has focused on enhancing its biocompatibility and sensitivity to improve its utility in clinical diagnostics.

The pharmacokinetic profile of N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide has been thoroughly evaluated, revealing favorable absorption and distribution characteristics. These findings suggest that the compound has the potential for oral administration with minimal systemic toxicity. However, further studies are required to confirm its long-term safety and efficacy in human subjects.

In conclusion, CAS No 896343-01-4, or N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl-2-(4-fluorophenyl)sulfanylacetamide, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of modern medicine.